Cas no 762272-01-5 (5-Thiazolemethanamine,2-amino-a,a-dimethyl-)

• Product Name: 5-Thiazolemethanamine,2-amino-a,a-dimethyl-
• CAS No: 762272-01-5
• MF: C₆H₁₁N₃S
• MW: 157.236639261246
• CID: 550207
• Update Time: 2024-01-30

5-Thiazolemethanamine,2-amino-a,a-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolemethanamine,2-amino-a,a-dimethyl-
• 5-Thiazolemethanamine, 2-amino--alpha-,-alpha--dimethyl-
• 5-Thiazolemethanamine, 2-amino-α,α-dimethyl-

• Inchi： 1S/C6H11N3S/c1-6(2,8)4-3-9-5(7)10-4/h3H,8H2,1-2H3,(H2,7,9)
• InChI Key： WDVVLIUWDUDQCR-UHFFFAOYSA-N
• SMILES： S1C(C(C)(C)N)=CN=C1N

Computed Properties

• Exact Mass: 157.067
• Monoisotopic Mass: 157.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 93.2A^2

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Boiling Point: 300.2±17.0 °C(Predicted)
• pka: 8.63±0.25(Predicted)